molecular formula C11H7ClF3NO B15332829 2-(Chloromethyl)-5-[4-(trifluoromethyl)phenyl]oxazole

2-(Chloromethyl)-5-[4-(trifluoromethyl)phenyl]oxazole

Cat. No.: B15332829
M. Wt: 261.63 g/mol
InChI Key: MHYVQHGPMGXGJS-UHFFFAOYSA-N
Attention: For research use only. Not for human or veterinary use.
In Stock
  • Click on QUICK INQUIRY to receive a quote from our team of experts.
  • With the quality product at a COMPETITIVE price, you can focus more on your research.

Description

2-(Chloromethyl)-5-[4-(trifluoromethyl)phenyl]oxazole is a heterocyclic compound featuring an oxazole core substituted with a chloromethyl group at position 2 and a 4-(trifluoromethyl)phenyl group at position 4. It is commercially available (e.g., Santa Cruz Biotechnology, $492/500 mg) but lacks publicly reported synthesis protocols or detailed physical properties like melting points .

Properties

Molecular Formula

C11H7ClF3NO

Molecular Weight

261.63 g/mol

IUPAC Name

2-(chloromethyl)-5-[4-(trifluoromethyl)phenyl]-1,3-oxazole

InChI

InChI=1S/C11H7ClF3NO/c12-5-10-16-6-9(17-10)7-1-3-8(4-2-7)11(13,14)15/h1-4,6H,5H2

InChI Key

MHYVQHGPMGXGJS-UHFFFAOYSA-N

Canonical SMILES

C1=CC(=CC=C1C2=CN=C(O2)CCl)C(F)(F)F

Origin of Product

United States

Preparation Methods

Synthetic Routes and Reaction Conditions

The synthesis of 2-(Chloromethyl)-5-[4-(trifluoromethyl)phenyl]oxazole typically involves the reaction of 4-(trifluoromethyl)benzaldehyde with an appropriate amine to form an imine intermediate. This intermediate is then subjected to cyclization under acidic conditions to yield the oxazole ring. The chloromethyl group can be introduced through chloromethylation reactions using reagents such as chloromethyl methyl ether or chloromethyl chloroformate .

Industrial Production Methods

Industrial production of this compound may involve optimized reaction conditions to maximize yield and purity. This includes the use of high-purity starting materials, controlled reaction temperatures, and efficient purification techniques such as recrystallization or chromatography .

Chemical Reactions Analysis

Types of Reactions

2-(Chloromethyl)-5-[4-(trifluoromethyl)phenyl]oxazole undergoes various chemical reactions, including:

Common Reagents and Conditions

Common reagents used in these reactions include:

    Nucleophiles: Amines, thiols, alkoxides

    Oxidizing Agents: Hydrogen peroxide, m-chloroperbenzoic acid

    Reducing Agents: Sodium borohydride, lithium aluminum hydride

    Coupling Reagents: Palladium catalysts, boronic acids

Major Products Formed

The major products formed from these reactions depend on the specific reagents and conditions used. For example, nucleophilic substitution with an amine can yield an amine-substituted oxazole, while coupling reactions can produce biaryl compounds .

Mechanism of Action

The mechanism of action of 2-(Chloromethyl)-5-[4-(trifluoromethyl)phenyl]oxazole involves its interaction with specific molecular targets and pathways. The trifluoromethyl group enhances the compound’s lipophilicity, allowing it to easily penetrate cell membranes and interact with intracellular targets. The oxazole ring can form hydrogen bonds and π-π interactions with biological macromolecules, influencing their function and activity .

Comparison with Similar Compounds

The structural and functional attributes of this compound are compared below with key analogs, focusing on heterocycle type, substituents, molecular properties, and applications.

Structural and Molecular Properties

Compound Name Heterocycle Substituents Molecular Formula Molecular Weight (g/mol) Melting Point (°C) Key Features Reference
2-(Chloromethyl)-5-[4-(trifluoromethyl)phenyl]oxazole Oxazole 2-chloromethyl, 5-(4-CF₃-phenyl) C₁₁H₇ClF₃NO 261.63 Not reported Reactive chloromethyl group
3-(Chloromethyl)-5-[4-(trifluoromethyl)phenyl]-1,2,4-oxadiazole (PI-20181) 1,2,4-Oxadiazole 3-chloromethyl, 5-(4-CF₃-phenyl) C₁₀H₆ClF₃N₂O 262.62 Not reported Electron-deficient heterocycle
4-(Chloromethyl)-2-[4-(trifluoromethyl)phenyl]thiazole (PI-20182) Thiazole 4-chloromethyl, 2-(4-CF₃-phenyl) C₁₁H₇ClF₃NS 277.69 Not reported Sulfur-containing core
5-(Chloromethyl)-2-phenylpyrimidine Pyrimidine 5-chloromethyl, 2-phenyl C₁₁H₉ClN₂ 204.65 96.5–98 High crystallinity
5-(4-Chloro-2-(trifluoromethyl)phenyl)oxazole (HR299144) Oxazole 5-(4-Cl-2-CF₃-phenyl) C₁₀H₅ClF₃NO 247.60 Not reported Halogenated phenyl substitution
5-(Chloromethyl)-4-methyl-2-(4-(trifluoromethyl)phenyl)thiazole Thiazole 5-chloromethyl, 4-methyl, 2-(4-CF₃-phenyl) C₁₂H₉ClF₃NS 291.72 Not reported Methyl-enhanced stability
Key Observations:
  • Heterocycle Influence: Oxazoles (e.g., target compound) exhibit moderate electron density, balancing reactivity for nucleophilic substitutions. Oxadiazoles (e.g., PI-20181) are more electron-deficient, enhancing stability under acidic conditions .
  • Substituent Effects :
    • The chloromethyl group enables further functionalization (e.g., alkylation, cross-coupling) in drug discovery .
    • Trifluoromethyl groups increase lipophilicity, aiding membrane permeability in bioactive molecules .
  • Physical Properties :
    • Pyrimidine derivatives (e.g., 5-(Chloromethyl)-2-phenylpyrimidine) show higher melting points (~97°C), suggesting stronger intermolecular forces compared to oxazoles .

Q & A

Basic Research Questions

Q. What are the optimized synthetic routes for 2-(Chloromethyl)-5-[4-(trifluoromethyl)phenyl]oxazole?

  • Methodological Answer : A common approach involves heterocyclic condensation reactions. For example, oxazole derivatives are synthesized via cyclization of precursors like α-haloketones with carboxamides. describes a heterogenous catalytic system using PEG-400 and Bleaching Earth Clay (pH 12.5) under 70–80°C, achieving high yields . Key steps include:

  • Reaction Monitoring : Thin-layer chromatography (TLC) for real-time progress tracking.
  • Purification : Ice-water quenching followed by recrystallization in aqueous acetic acid.
    • Analytical Validation : IR and ¹H NMR are critical for confirming functional groups (e.g., chloromethyl C–Cl stretch at ~650 cm⁻¹) and structural integrity .

Q. How can researchers resolve contradictions in spectral data for this compound?

  • Methodological Answer : Contradictions in NMR or IR data often arise from impurities or solvent effects. To mitigate this:

  • Cross-Validation : Use complementary techniques (e.g., HRMS for molecular weight confirmation alongside NMR ).
  • Solvent Standardization : Ensure consistent deuterated solvents (e.g., DMSO-d₆ or CDCl₃) to avoid chemical shift variability .
    • Case Study : highlights discrepancies in oxazole ring signals due to tautomerism; variable-temperature NMR can resolve such ambiguities .

Advanced Research Questions

Q. What strategies are effective for studying structure-activity relationships (SAR) in analogs of this compound?

  • Methodological Answer :

  • Analog Synthesis : Modify substituents (e.g., replacing trifluoromethyl with cyano groups) and assess bioactivity. provides a template with analogs like 2-(Chloromethyl)-5-(2-fluorophenyl)-1,3-oxazole, showing altered antimicrobial activity .
  • Computational Modeling : Use DFT calculations to correlate electronic properties (e.g., HOMO-LUMO gaps) with reactivity or binding affinities .
    • Example : lists analogs with pyrazole/pyrrole substitutions, which enhance π-π stacking in enzyme binding pockets .

Q. How can catalytic systems be optimized for scalable synthesis?

  • Methodological Answer :

  • Catalyst Screening : Test alternatives to Bleaching Earth Clay (e.g., zeolites or ionic liquids) to improve regioselectivity .
  • Solvent Engineering : Replace PEG-400 with bio-based solvents (e.g., cyclopentyl methyl ether) to enhance sustainability .
    • Data-Driven Design : demonstrates chlorine retention efficiency (>95%) using phosphorus pentachloride in analogous oxadiazole syntheses .

Q. What mechanistic insights exist for its biological interactions (e.g., enzyme inhibition)?

  • Methodological Answer :

  • Docking Studies : Use crystal structures (e.g., PDB 4U9) to model interactions with targets like kinases or cytochrome P450 .
  • Kinetic Assays : Measure IC₅₀ values via fluorescence polarization or SPR to quantify binding kinetics .
    • Case Study : identifies thiazolo-triazole analogs with nanomolar affinity for cancer targets, linked to the chloromethyl group’s electrophilic reactivity .

Disclaimer and Information on In-Vitro Research Products

Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.